Cas no 141068-81-7 (7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one)

• Product Name: 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one
• CAS No: 141068-81-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD06659594
• CID: 228701
• PubChem ID: 2764460
• Update Time: 2025-05-27

7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Amino-4-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one,7-amino-4-methyl-
• 7-AMINO-4-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 7-amino-4-methyl-1,4-benzoxazin-3-one
• 7-amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one(SALTDATA: FREE)
• 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one, AldrichCPR
• JVYJTIARQJQCKK-UHFFFAOYSA-N
• 7-amino-4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• F81586
• CS-0213470
• 7-azanyl-4-methyl-1,4-benzoxazin-3-one
• EN300-188556
• DTXSID10377457
• J-519075
• SCHEMBL520359
• FT-0680700
• 4-methyl-7-amino-2H-1,4-benzoxazin-3-one
• 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-methyl-
• Z1065664910
• 7-amino-4-methyl-4H-benzo[1,4]oxazin-3-one
• AKOS005071355
• MFCD06659594
• A807723
• 141068-81-7
• 8Y-0701
• BBL010873
• STK801779
• DA-18614
• 7-amino-4-methyl-2H-1,4-benzoxazin-3-one
• 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one

• MDL： MFCD06659594
• Inchi： 1S/C9H10N2O2/c1-11-7-3-2-6(10)4-8(7)13-5-9(11)12/h2-4H,5,10H2,1H3
• InChI Key： JVYJTIARQJQCKK-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C2C=CC(=CC1=2)N)=O

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.299
• Melting Point: 141-143°
• Boiling Point: 488.5°Cat760mmHg
• Flash Point: 249.3°C
• Refractive Index: 1.618
• PSA: 55.56000
• LogP: 1.27020

7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one

Introduction to 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one (CAS No. 141068-81-7)

7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one (CAS No. 141068-81-7) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 7-amino-4-methylbenzoxazinone, is a derivative of benzoxazinones, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structure of 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one features a benzoxazinone core with an amino group at the 7-position and a methyl group at the 4-position. This unique structural arrangement confers the compound with specific chemical and biological properties that make it an attractive candidate for various research and development activities.

Recent studies have highlighted the potential of 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one in several areas of biomedical research. One notable application is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one has also been investigated for its potential as an antioxidant. Oxidative stress is a common factor in many chronic diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and reduce oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

The pharmacokinetic properties of 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one have also been studied to assess its suitability for drug development. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Furthermore, the safety profile of 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

Recent advancements in synthetic chemistry have also contributed to the growing interest in 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one. Novel synthetic routes have been developed to improve the yield and purity of the compound, making it more accessible for large-scale production and commercialization. These synthetic methods often involve environmentally friendly processes that minimize waste and reduce the use of hazardous reagents.

In conclusion, 7-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one (CAS No. 141068-81-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for its future use in clinical settings.